Cas no 76318-73-5 (3β-Methyl-L-pyroglutamic acid)

• Product Name: 3β-Methyl-L-pyroglutamic acid
• CAS No: 76318-73-5
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD32899750
• CID: 5233792
• Update Time: 2026-03-08

3β-Methyl-L-pyroglutamic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3β-Methyl-5-oxopyrrolidine-2α-carboxylic acid
• (2S,3S)-3-Methyl-5-oxo-2-pyrrolidinecarboxylic acid
• (2S,3S)-3-Methyl-5-oxopyrrolidine-2-carboxylic acid
• 3β-Methyl-5-oxo-L-proline
• 3β-Methyl-L-pyroglutamic acid
• trans-3-Methyl-5-oxo-pyrrolidine-2-carboxylic acid

• MDL： MFCD32899750
• Inchi： 1S/C6H9NO3/c1-3-2-4(8)7-5(3)6(9)10/h3,5H,2H2,1H3,(H,7,8)(H,9,10)/t3-,5-/m1/s1
• InChI Key： HPCPEJXLESDEDM-NQXXGFSBSA-N
• SMILES： C(O)(=O)[C@H]1[C@H](C)CC(=O)N1

Additional information on 3β-Methyl-L-pyroglutamic acid

Introduction to 3β-Methyl-L-pyroglutamic acid (CAS No. 76318-73-5)

3β-Methyl-L-pyroglutamic acid (CAS No. 76318-73-5) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is a derivative of L-pyroglutamic acid, a naturally occurring amino acid that plays a crucial role in various biological processes. The addition of a methyl group at the 3β position imparts distinct chemical and biological properties, making it a valuable candidate for both academic and industrial applications.

The chemical structure of 3β-Methyl-L-pyroglutamic acid is characterized by its cyclic amide (lactam) ring, which is formed by the intramolecular condensation of the carboxyl and amino groups of L-glutamic acid. The presence of the methyl group at the 3β position introduces steric hindrance and alters the electronic environment, influencing its reactivity and biological activity. This structural feature makes it an interesting subject for studies on conformational changes and molecular interactions.

In recent years, 3β-Methyl-L-pyroglutamic acid has been the focus of several research efforts aimed at understanding its potential therapeutic applications. One notable area of interest is its role in modulating neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can influence the levels of various neurotransmitters, including glutamate and GABA, which are critical for synaptic transmission and neuronal function.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the neuroprotective effects of 3β-Methyl-L-pyroglutamic acid. The researchers found that this compound exhibited significant neuroprotective activity against oxidative stress-induced neuronal damage. The mechanism of action was attributed to its ability to enhance antioxidant defenses and reduce inflammation, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its neuroprotective properties, 3β-Methyl-L-pyroglutamic acid has also shown promise in other therapeutic areas. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters in 2021 explored its potential as an anti-inflammatory agent. The results indicated that this compound could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory disorders like rheumatoid arthritis.

The pharmacokinetic properties of 3β-Methyl-L-pyroglutamic acid have also been studied to assess its suitability for drug development. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for developing effective oral medications. Additionally, its low toxicity and high safety margin make it an attractive candidate for further clinical evaluation.

In the context of drug discovery, 3β-Methyl-L-pyroglutamic acid has been used as a lead compound for designing novel therapeutic agents. Its unique chemical structure provides a scaffold for modifying functional groups to enhance specific biological activities or improve pharmacological properties. For example, researchers have synthesized derivatives with enhanced binding affinity to specific receptors or enzymes, leading to improved therapeutic efficacy.

The synthesis of 3β-Methyl-L-pyroglutamic acid involves several steps, including the formation of L-pyroglutamic acid from L-glutamic acid followed by methylation at the 3β position. Various synthetic routes have been developed to optimize yield and purity, ensuring high-quality material for research and development purposes. One common method involves the use of methylating agents such as dimethyl sulfate or methyl iodide under controlled conditions to achieve selective methylation.

In conclusion, 3β-Methyl-L-pyroglutamic acid (CAS No. 76318-73-5) is a versatile compound with significant potential in both basic research and pharmaceutical applications. Its unique chemical structure and biological properties make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its importance in the field of medicinal chemistry.